Cas no 147311-08-8 (4-(Pyridin-3-yl)thiazol-2-amine hydrobromide)

• Product Name: 4-(Pyridin-3-yl)thiazol-2-amine hydrobromide
• CAS No: 147311-08-8
• MF: C₈H₈BrN₃S
• MW: 258.1382188797
• CID: 823160
• PubChem ID: 17752816
• Update Time: 2025-07-29

4-(Pyridin-3-yl)thiazol-2-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-3-yl)thiazol-2-amine hydrobromide
• 4-(3-pyridinyl)-2-Thiazolamine hydrobromide
• 4-(3-pyridinyl)-2-Thiazolamine hydrobromide (1:1)
• 4-pyridin-3-yl-1,3-thiazol-2-amine,hydrobromide
• 4-(Pyridin-3-yl)-1,3-thiazol-2-amine--hydrogen bromide (1/1)
• 4-pyridin-3-yl-1,3-thiazol-2-amine;hydrobromide
• A884439
• 4-(Pyridin-3-yl)thiazol-2-aminehydrobromide
• DTXSID90590824
• DB-366796
• 2-Thiazolamine, 4-(3-pyridinyl)-, hydrobromide (1:1)
• 147311-08-8

• MDL： MFCD21606647
• Inchi： 1S/C8H7N3S.BrH/c9-8-11-7(5-12-8)6-2-1-3-10-4-6;/h1-5H,(H2,9,11);1H
• InChI Key： UMYPBNJDNPUSRE-UHFFFAOYSA-N
• SMILES： Br.S1C(N)=NC(=C1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 256.96223g/mol
• Monoisotopic Mass: 256.96223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Melting Point: 204 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles